Zirconium nitride

• IUPAC Name: azanylidynezirconium
• InChI: InChI=1S/N.Zr
• InChI Key: ZVWKZXLXHLZXLS-UHFFFAOYSA-N
• Canonical SMILES: N#[Zr]
• Molecular Formula: ZrN, NZr
• DSSTOX Substance ID: DTXSID2067119
• Molecular Weight: 105.23 g/mol
• Physical Description: Yellow to brown odorless powder; [Alfa Aesar MSDS] Insoluble in water; [Wikipedia]
• CAS No.: 25658-42-8, 12033-93-1

Description

Zirconium nitride is a hard ceramic material with a light golden color. It has a face-centered cubic structure and exhibits properties such as high hardness, good lubricity, and ductility. This compound is known for its excellent erosion resistance and is commonly used as a coating material for various applications .

Mechanism of Action

Target of Action

Zirconium nitride (ZrN) is an inorganic compound that is primarily used in various applications due to its unique properties . It is a hard ceramic material similar to titanium nitride and is a cement-like refractory material . It is used in cermets and laboratory crucibles . When applied using the physical vapor deposition coating process, it is commonly used for coating medical devices, industrial parts (notably drill bits), automotive and aerospace components, and other parts subject to high wear and corrosive environments .

Mode of Action

This compound exhibits covalent bonding due to interactions between the 2p state of the nitrogen and the 4d state of zirconium, resulting in Zr–N bonding . This bonding results in a high melting temperature and high thermal and electrical conductivity . The ZrN surface is covered by approximately 1 monolayer (ML) of HO* under oxygen reduction reaction (ORR) operating conditions . This thin layer helps molecules stick to it in a way that is beneficial for the ORR .

Biochemical Pathways

It has been found to exhibit antibacterial activity , which could indirectly affect biochemical pathways by reducing bacterial colonization.

Pharmacokinetics

Its properties such as high temperature ionic conductivity, corrosion resistivity, good wear resistance, elevated fracture toughness, and high hardness and strength make it suitable for various applications, including coating medical devices .

Result of Action

The primary result of ZrN’s action is its ability to provide a hard, wear-resistant, and corrosion-resistant surface when used as a coating . This makes it particularly useful in industrial applications where such properties are required. Additionally, ZrN nanofibers exhibit excellent microwave absorption performance, achieving an optimum reflection loss of −55.11 dB at a thickness of 1.55 mm with an effective absorption bandwidth of 3.51 GHz when the filler loading is 35 wt% .

Action Environment

The performance of ZrN can be influenced by the environment in which it is used. For instance, in an electrochemical environment, the stability and kinetics of the surface nitrogen vacancy against the subsurface diffusion as well as its poisoning due to other competing adsorbates such as H, O, and OH species can affect its performance . Furthermore, the potential-determining step in the ORR is highly sensitive to the type of the surface considered and can change significantly going from one surface to the other .

Biochemical Analysis

Biochemical Properties

Zirconium nitride plays a significant role in biochemical reactions due to its unique surface properties. It interacts with various enzymes, proteins, and other biomolecules, influencing their activity and stability. For instance, this compound has been shown to enhance the adhesion and proliferation of human gingival fibroblasts, a type of cell involved in wound healing . This interaction is facilitated by the surface topography of this compound, which provides a conducive environment for cell attachment and growth. Additionally, this compound exhibits antibacterial properties, effectively reducing bacterial colonization on its surface .

Cellular Effects

This compound affects various types of cells and cellular processes. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For example, this compound coatings on titanium abutments have been found to promote the expression of extracellular matrix components in human gingival fibroblasts . This indicates that this compound can positively impact cell function and tissue integration. Furthermore, its antibacterial properties help maintain a healthy cellular environment by preventing bacterial infections .

Molecular Mechanism

The molecular mechanism of this compound’s action involves its interactions with biomolecules at the molecular level. This compound binds to specific proteins and enzymes, modulating their activity. For instance, it has been shown to inhibit the formation of bacterial biofilms by disrupting the adhesion of bacteria to its surface . This inhibition is likely due to the unique surface properties of this compound, which prevent bacterial attachment and proliferation. Additionally, this compound may influence gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time to understand its stability, degradation, and long-term impact on cellular function. This compound has demonstrated excellent stability, maintaining its structural integrity and biochemical properties over extended periods . Studies have shown that this compound coatings remain effective in promoting cell adhesion and proliferation, as well as inhibiting bacterial growth, even after prolonged exposure to biological environments . This stability makes this compound a promising material for long-term biomedical applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. Studies have indicated that this compound is well-tolerated at various concentrations, with minimal toxic or adverse effects observed . At higher doses, there may be threshold effects, such as changes in cellular metabolism and gene expression. These effects are likely due to the increased interaction of this compound with cellular components at higher concentrations . Overall, this compound exhibits a favorable safety profile in animal models, making it a viable candidate for further biomedical research.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that regulate cellular metabolism. It has been shown to influence metabolic flux and metabolite levels, potentially affecting energy production and utilization within cells . For example, this compound may enhance the activity of enzymes involved in the synthesis of extracellular matrix components, promoting tissue regeneration and repair . These interactions highlight the potential of this compound to modulate metabolic processes and support cellular function.

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific mechanisms. It interacts with transporters and binding proteins that facilitate its movement and localization . This compound has been observed to accumulate in certain cellular compartments, where it exerts its biochemical effects. This targeted distribution ensures that this compound reaches the desired sites of action, enhancing its efficacy in biomedical applications .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications . For instance, this compound may localize to the cell membrane, where it interacts with surface receptors and signaling molecules . This localization allows this compound to modulate cellular processes at the molecular level, influencing cell function and behavior .

Preparation Methods

Zirconium nitride can be synthesized using several methods. One common method involves the reaction of zirconium chloride with ammonia at high temperatures. Another method is the carbon thermal reduction nitridation process, where zirconium chloride octahydrate and polyvinylpyrrolidone are used as raw materials . Industrial production methods often involve physical vapor deposition, which allows for the deposition of this compound coatings on various substrates .

Chemical Reactions Analysis

Zirconium nitride undergoes several types of chemical reactions, including oxidation and reduction. It can react with oxygen to form zirconium oxide and with hydrogen to form zirconium hydride. Common reagents used in these reactions include oxygen and hydrogen gas. The major products formed from these reactions are zirconium oxide and zirconium hydride .

Scientific Research Applications

Zirconium nitride has a wide range of scientific research applications. In chemistry, it is used as a catalyst for various reactions. In biology and medicine, this compound coatings are used for medical devices due to their biocompatibility and wear resistance . In industry, this compound is used as a hard coating for cutting tools, automotive components, and aerospace parts . Additionally, this compound nanofibers have shown excellent microwave absorption properties, making them potential candidates for microwave absorption materials .

Comparison with Similar Compounds

Zirconium nitride is similar to other transition metal nitrides such as titanium nitride and hafnium nitride. this compound has a unique combination of properties, including high hardness, good lubricity, and excellent erosion resistance . Other similar compounds include tantalum carbide and niobium carbide, which also exhibit high hardness and wear resistance .

Customer Q & A

Q1: What is the molecular formula and weight of zirconium nitride?

A1: The molecular formula for this compound is ZrN. Its molecular weight is 105.22 g/mol.

Q2: What are the characteristic spectroscopic features of ZrN?

A3: Raman spectroscopy has been used to confirm the Th3P4-type structure of oxygen-bearing this compound. [] Additionally, XRD is frequently used to identify the ZrN phase and other potential phases present. [, , , ]

Q3: How does the deposition temperature affect the properties of ZrN thin films?

A4: Increasing the deposition temperature generally leads to larger ZrN crystal grains, narrower gaps between grains, decreased nanoindentation hardness, and increased nanoindentation roughness. [] Additionally, the crystalline structure of the underlying oxide layer can be influenced by deposition temperature, impacting the optical quality of the ZrN film. []

Q4: How do different sputtering conditions affect the properties of ZrN films?

A5: Varying the argon/nitrogen ratio during reactive sputtering deposition influences properties like transparency, contact angle (wettability), and crystalline orientation of ZrN films. []

Q5: What are some applications of ZrN coatings?

A8: ZrN coatings find use in various applications due to their hardness, wear resistance, and aesthetic qualities:* Protective coatings: Used on mechanical tools, orthopedic implants, and other components requiring wear and corrosion resistance. [, , , , , ]* Decorative coatings: Provide a gold-like finish for aesthetic purposes. [, ]* Diffusion barriers: Prevent intermixing of different materials in microelectronic devices. [, ]* Optical coatings: Employed in solar control coatings for window glazing due to their desirable optical properties. []

Q6: How do ZrN coatings perform under tribological stress?

A9: ZrN coatings exhibit excellent tribological properties, including low friction coefficients and reduced wear scar diameters, making them suitable for applications involving friction and wear. [] The thickness of the ZrN layer influences its wear resistance, with thicker coatings generally offering better performance. [, ]

Q7: How effective are ZrN coatings in preventing bacterial adhesion?

A10: Research shows that ZrN coatings, especially when combined with other materials like silver, can significantly reduce bacterial adhesion and biofilm formation. [, ] This makes ZrN a promising material for orthopedic implants and other biomedical applications where infection is a concern.

Q8: Can ZrN act as a catalyst?

A11: Yes, ZrN has shown promising catalytic activity in the hydrocracking of crude palm oil to produce biofuels. []

Q9: How does the support material influence the catalytic activity of ZrN?

A12: Supporting ZrN on SiO2 significantly enhances its catalytic activity in the hydrocracking of crude palm oil. This is attributed to the increased surface area, improved dispersion of ZrN, and altered surface acidity provided by the SiO2 support. []

Q10: Has computational chemistry been used to study ZrN?

A13: Yes, Density Functional Theory (DFT) calculations have been employed to investigate the potential of ZrN and related nitrides for nitrogen reduction reactions. These studies provide insights into reaction mechanisms and the influence of incorporating other materials like titanium nitride. []

Q11: How is ZrN synthesized?

A14: Various methods are employed to synthesize ZrN, including:* Reactive magnetron sputtering: This technique allows for the deposition of ZrN films with controlled properties by varying sputtering parameters like gas ratios and deposition time. [, , , , , ] * Carbothermal nitridation: This method utilizes high temperatures and a nitrogen atmosphere to convert zirconium oxide to this compound in the presence of carbon. []* Direct coagulation casting (DCC): A newer technique for shaping ceramics, DCC has been explored for fabricating ZrN pellets, particularly for nuclear fuel applications. []

Q12: What are some challenges and future directions in ZrN research?

A15:* Controlling stoichiometry: Achieving precise control over the nitrogen content in ZrN is crucial for tailoring its properties for specific applications. * Scaling up production: Developing cost-effective and scalable methods for producing high-quality ZrN materials is essential for wider adoption.* Exploring novel applications: Given its unique properties, exploring ZrN's potential in emerging fields like plasmonics and energy storage is promising. []